2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxymethyl)-N-cyclohexyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C18H20N2O5/c21-18(19-12-4-2-1-3-5-12)14-9-23-17(20-14)10-22-13-6-7-15-16(8-13)25-11-24-15/h6-9,12H,1-5,10-11H2,(H,19,21)
• InChI Key: JIWQCPUTECBZGX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=COC(=N2)COC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide, also known as BIBO3304, is a chemical compound that has been extensively studied in scientific research. It belongs to the oxazole family of compounds and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This results in the inhibition of cancer cell growth and the promotion of cell death.
Biochemical and Physiological Effects:
2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide has been found to have significant biochemical and physiological effects in various studies. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. It has also been found to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is that it can be expensive to synthesize, which can limit its availability for some researchers.

Future Directions

There are many potential future directions for research on 2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide. One area of interest is the development of more efficient synthesis methods to reduce the cost of production. Another area of interest is the investigation of its potential applications in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in cancer therapy.

Synthesis Methods

The synthesis of 2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide involves the reaction between 2-(bromomethyl)-1,3-oxazole-4-carboxamide and 1,3-benzodioxole-5-methanol in the presence of a base. The reaction yields 2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide as a white solid with a purity of over 95%.

Scientific Research Applications

2-[(1,3-benzodioxol-5-yloxy)methyl]-N-cyclohexyl-1,3-oxazole-4-carboxamide has been extensively studied in scientific research due to its potential applications in various fields. It has been found to have significant activity against certain types of cancer cells, making it a promising candidate for cancer therapy. It has also been found to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.